(3,4-dimethylphenyl)(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride
Description
The compound is a complex organic molecule that contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds . The presence of the imidazole ring and the phenyl groups suggest that this compound might have interesting biological activities, but without specific studies, it’s hard to predict what those might be.
Scientific Research Applications
- Pyrazoline derivatives, including this compound, have demonstrated antibacterial properties . Researchers have investigated their effectiveness against bacterial strains, making them promising candidates for developing new antimicrobial agents.
- The compound’s antifungal activity has been explored . Investigating its efficacy against fungal pathogens could lead to novel antifungal drugs.
- Pyrazolines have shown promise as antiparasitic agents . Further studies could assess their effectiveness against specific parasites, potentially aiding in the treatment of parasitic infections.
- Reports suggest that pyrazoline derivatives possess anti-inflammatory effects . Understanding their mechanisms of action and potential applications in managing inflammatory conditions is crucial.
- Researchers have investigated the antidepressant properties of pyrazolines . Exploring their impact on neurotransmitter systems and mood regulation could contribute to mental health treatments.
- Pyrazolines have been studied for their anticonvulsant effects . Evaluating their impact on neuronal excitability and seizure control may lead to new antiepileptic drugs.
- Oxidative stress plays a role in various diseases. Pyrazoline derivatives, including this compound, exhibit antioxidant properties . Investigating their ability to scavenge free radicals and protect cells from oxidative damage is essential.
- This study specifically investigated the neurotoxic potential of the synthesized pyrazoline derivative on acetylcholinesterase (AchE) activity and malondialdehyde (MDA) levels in the brain of rainbow trout alevins . AchE inhibition affects nerve transmission, behavior, and survival. Understanding its impact on aquatic organisms is valuable.
Antibacterial Activity
Antifungal Potential
Antiparasitic Applications
Anti-Inflammatory Properties
Antidepressant Potential
Anticonvulsant Activity
Antioxidant Capacity
Neurotoxicity Assessment
properties
IUPAC Name |
(3,4-dimethylphenyl)-[4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]methanone;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O.ClH/c1-17-4-8-21(9-5-17)27-11-10-24-23(27)26-14-12-25(13-15-26)22(28)20-7-6-18(2)19(3)16-20;/h4-11,16H,12-15H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBKOYEDEYXVNBX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=CN=C2N3CCN(CC3)C(=O)C4=CC(=C(C=C4)C)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27ClN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3,4-dimethylphenyl)(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride | |
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